Cas no 1864051-77-3 (2,4-Dibromo-6-chloro-5-methylpyridin-3-amine)

• Product Name: 2,4-Dibromo-6-chloro-5-methylpyridin-3-amine
• CAS No: 1864051-77-3
• CID: 4625066
• Update Time: 2025-06-08

2,4-Dibromo-6-chloro-5-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-6-chloro-5-methylpyridin-3-amine

Additional information on 2,4-Dibromo-6-chloro-5-methylpyridin-3-amine

Professional Introduction to 2,4-Dibromo-6-chloro-5-methylpyridin-3-amine (CAS No. 1864051-77-3)

2,4-Dibromo-6-chloro-5-methylpyridin-3-amine, with the CAS number 1864051-77-3, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its versatile applications. This heterocyclic amine features a pyridine core substituted with bromine, chlorine, and methyl groups, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural attributes of 2,4-Dibromo-6-chloro-5-methylpyridin-3-amine contribute to its reactivity and utility in medicinal chemistry. The presence of bromine and chlorine atoms at the 2nd and 4th positions, respectively, enhances its potential as a building block for further functionalization. Additionally, the methyl group at the 5th position and the amine group at the 3rd position provide additional sites for chemical modification, enabling the design of novel compounds with tailored biological activities.

In recent years, there has been a surge in research focusing on developing new therapeutic agents targeting various diseases. The compound 2,4-Dibromo-6-chloro-5-methylpyridin-3-amine has emerged as a key intermediate in the synthesis of small-molecule inhibitors that modulate critical biological pathways. For instance, studies have demonstrated its role in generating derivatives that exhibit potent antiviral and anticancer properties.

One of the most compelling aspects of 2,4-Dibromo-6-chloro-5-methylpyridin-3-amine is its versatility in drug discovery. Researchers have leveraged its scaffold to develop molecules that interact with specific targets involved in inflammation, neurodegeneration, and metabolic disorders. The compound's ability to undergo diverse chemical transformations allows for the creation of libraries of compounds that can be screened for pharmacological activity.

The synthesis of 2,4-Dibromo-6-chloro-5-methylpyridin-3-amine typically involves multi-step organic reactions that highlight its synthetic value. The process often begins with the bromination and chlorination of a pyridine precursor, followed by selective methylation and amination. These steps showcase the compound's role as a versatile intermediate that can be tailored to meet specific structural requirements.

In academic research, 2,4-Dibromo-6-chloro-5-methylpyridin-3-amine has been utilized to explore novel synthetic methodologies and reaction pathways. Its unique structure provides an excellent platform for studying electronic effects and steric influences on reactivity. Such investigations not only advance our understanding of organic chemistry but also contribute to the development of more efficient synthetic strategies.

The pharmaceutical industry has also recognized the potential of 2,4-Dibromo-6-chloro-5-methylpyridin-3-amine as a lead compound for drug development. Several preclinical studies have demonstrated the efficacy of derivatives derived from this scaffold in treating conditions such as cancer and infectious diseases. These findings underscore its importance as a starting point for generating novel therapeutic agents.

The chemical properties of 2,4-Dibromo-6-chloro-5-methylpyridin-3-amine, including its solubility, stability, and reactivity, make it an attractive candidate for further exploration. Its ability to form hydrogen bonds and engage in π-stacking interactions further enhances its utility in medicinal chemistry. These properties are being exploited to design molecules with improved pharmacokinetic profiles.

The future prospects of 2,4-Dibromo-6-chloro-5-methylpyridin-3-am ine are promising, with ongoing research aiming to uncover new applications and optimize its use in drug development. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process by enabling rapid evaluation of derivatives derived from this scaffold.

In conclusion, 2,4-Dibromo -6-chloro -5 -methyl py ridin -3 -amine (CAS No .1864051 -77 -3) strong > is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules with therapeutic applications. As research continues to evolve，this compound is poised to play an increasingly important role in drug discovery and development.